Cas no 2172111-52-1 (3-amino-1-(4-chloro-3-methylphenyl)pentan-2-one)

• Product Name: 3-amino-1-(4-chloro-3-methylphenyl)pentan-2-one
• CAS No: 2172111-52-1
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 6249625
• PubChem ID: 165532357
• Update Time: 2025-05-20

3-amino-1-(4-chloro-3-methylphenyl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-chloro-3-methylphenyl)pentan-2-one
• 2172111-52-1
• EN300-1282843

• Inchi： 1S/C12H16ClNO/c1-3-11(14)12(15)7-9-4-5-10(13)8(2)6-9/h4-6,11H,3,7,14H2,1-2H3
• InChI Key： JGTRSSNYWKSACY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C(CC)N)=O

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-1-(4-chloro-3-methylphenyl)pentan-2-one

3-Amino-1-(4-Chloro-3-Methylphenyl)Pentan-2-One

The compound 3-amino-1-(4-chloro-3-methylphenyl)pentan-2-one (CAS No. 217211-52-1) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amino ketones, which are widely studied for their versatile applications in drug design, material science, and industrial synthesis. The molecule's structure comprises a pentanone backbone with an amino group at the third position and a substituted phenyl group at the first position. The phenyl substituent is further modified with a chlorine atom at the para position and a methyl group at the meta position, adding complexity to its electronic and steric properties.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing 3-amino-1-(4-chloro-3-methylphenyl)pentan-2-one. One such approach involves the use of enantioselective catalysis to achieve high optical purity, which is crucial for applications in pharmaceuticals where stereochemistry plays a pivotal role. Additionally, computational chemistry tools have been employed to predict the molecule's physicochemical properties, such as solubility, stability, and reactivity under different conditions. These studies have provided valuable insights into optimizing synthesis pathways and understanding the compound's behavior in various environments.

The biological activity of 3-amino-1-(4-chloro-3-methylphenyl)pentan-2-one has been a focal point of recent research efforts. In vitro studies have demonstrated its potential as a modulator of key enzymes involved in metabolic pathways, suggesting its role in therapeutic interventions for metabolic disorders. Furthermore, preliminary pharmacokinetic studies indicate that the compound exhibits favorable absorption and bioavailability profiles, making it a promising candidate for drug development.

In terms of industrial applications, 3-amino-1-(4-chloro-3-methylphenyl)pentan-2-one has shown potential as an intermediate in the synthesis of advanced materials, such as polyamides and other high-performance polymers. Its unique combination of functional groups allows for versatile reactivity, enabling the formation of cross-linked networks with enhanced mechanical and thermal properties. This has led to its consideration in the development of materials for aerospace, automotive industries, and electronic devices.

Environmental impact assessments are also being conducted to evaluate the sustainability of producing and using 3-amino-1-(4-chloro-3-methylphenyl)pentan-2-one. Researchers are exploring green chemistry approaches to minimize waste generation and reduce energy consumption during its synthesis. These efforts align with global initiatives to promote eco-friendly chemical practices and contribute to sustainable development goals.

In conclusion, 3-amino-1-(4-chloro-3-methylphenyl)pentan-2-one (CAS No. 217211-52-) represents a multifaceted compound with diverse applications across various scientific domains. Ongoing research continues to uncover new insights into its properties, synthesis methods, and potential uses, underscoring its importance as a valuable tool in modern chemistry.